Cas no 1260587-51-6 (1-tert-butyl 2-ethyl (2S)-5-oxopiperidine-1,2-dicarboxylate)

1-tert-butyl 2-ethyl (2S)-5-oxopiperidine-1,2-dicarboxylate is a chiral piperidine derivative commonly employed as a versatile intermediate in organic synthesis and pharmaceutical research. Its stereospecific (2S) configuration makes it valuable for constructing enantiomerically pure compounds, particularly in the development of bioactive molecules. The tert-butyl and ethyl ester groups enhance its stability and reactivity, facilitating selective deprotection or further functionalization under mild conditions. The 5-oxopiperidine scaffold is useful for synthesizing heterocyclic compounds, including alkaloids and peptidomimetics. This compound’s well-defined structure and compatibility with diverse reaction conditions make it a practical choice for medicinal chemistry and asymmetric synthesis applications.

1-tert-butyl 2-ethyl (2S)-5-oxopiperidine-1,2-dicarboxylate structure

1260587-51-6 structure

Product Name:1-tert-butyl 2-ethyl (2S)-5-oxopiperidine-1,2-dicarboxylate

CAS No:1260587-51-6

MF:C₁₃H₂₁NO₅

MW:271.309544324875

MDL:MFCD12756126

CID:1027877

PubChem ID:70701166

Update Time:2025-06-06

1-tert-butyl 2-ethyl (2S)-5-oxopiperidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

- (S)-1-tert-Butyl 2-ethyl 5-oxopiperidine-1,2-dicarboxylate
- (S)-N-Boc-5-oxo-piperidine-2-carboxylic acid ethyl ester
- 1-O-tert-butyl 2-O-ethyl (2S)-5-oxopiperidine-1,2-dicarboxylate
- (2S)-1-N-Boc-5-oxo-piperidine-2-carboxylic acid ethyl ester
- 1-tert-butyl 2-ethyl (2S)-5-oxopiperidine-1,2-dicarboxylate
- SCHEMBL15288010
- CS-W001374
- (5)-1-tert-butyl 2-ethyl 5-oxopiperidine-1,2-dicarboxylate
- DTXSID50743935
- 1-(tert-butyl) 2-ethyl (S)-5-oxopiperidine-1,2-dicarboxylate
- 1260587-51-6
- RMDHGBVAOBPLIY-JTQLQIEISA-N
- MFCD12756126
- (S)-1-tert-Butyl2-ethyl5-oxopiperidine-1,2-dicarboxylate
- AS-73994
- AKOS016007546
- 1,2-Piperidinedicarboxylic acid, 5-oxo-, 1-(1,1-dimethylethyl) 2-ethyl ester, (2S)-
- MDL： MFCD12756126
- Inchi： 1S/C13H21NO5/c1-5-18-11(16)10-7-6-9(15)8-14(10)12(17)19-13(2,3)4/h10H,5-8H2,1-4H3/t10-/m0/s1
- InChI Key： RMDHGBVAOBPLIY-JTQLQIEISA-N
- SMILES： O(C(N1CC(CC[C@H]1C(=O)OCC)=O)=O)C(C)(C)C

Computed Properties

Exact Mass: 271.14197277g/mol
Monoisotopic Mass: 271.14197277g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 6
Complexity: 372
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 72.9Å²

Experimental Properties

Density: 1.152

1-tert-butyl 2-ethyl (2S)-5-oxopiperidine-1,2-dicarboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R0979-1g	(2S)-1-N-Boc-5-oxo-piperidine-2-carboxylic acid ethyl ester	1260587-51-6	96%	1g	11702.99CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R0979-5g	(2S)-1-N-Boc-5-oxo-piperidine-2-carboxylic acid ethyl ester	1260587-51-6	96%	5g	41384.47CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R0979-500mg	(2S)-1-N-Boc-5-oxo-piperidine-2-carboxylic acid ethyl ester	1260587-51-6	96%	500mg	6275.51CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R0979-250mg	(2S)-1-N-Boc-5-oxo-piperidine-2-carboxylic acid ethyl ester	1260587-51-6	96%	250mg	3561.78CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R0979-100mg	(2S)-1-N-Boc-5-oxo-piperidine-2-carboxylic acid ethyl ester	1260587-51-6	96%	100mg	2204.91CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R0979-50mg	(2S)-1-N-Boc-5-oxo-piperidine-2-carboxylic acid ethyl ester	1260587-51-6	96%	50mg	1526.48CNY	2021-05-07
Chemenu	CM179829-1g	1-(tert-butyl) 2-ethyl (S)-5-oxopiperidine-1,2-dicarboxylate	1260587-51-6	95%	1g	$830	2021-08-05
TRC	B605875-10mg	(S)-1-tert-butyl 2-ethyl 5-oxopiperidine-1,2-dicarboxylate	1260587-51-6		10mg	$ 50.00	2022-06-07
TRC	B605875-50mg	(S)-1-tert-butyl 2-ethyl 5-oxopiperidine-1,2-dicarboxylate	1260587-51-6		50mg	$ 210.00	2022-06-07
TRC	B605875-100mg	(S)-1-tert-butyl 2-ethyl 5-oxopiperidine-1,2-dicarboxylate	1260587-51-6		100mg	$ 320.00	2022-06-07